Cas no 941910-56-1 (N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941910-56-1
• MF: C₂₁H₁₆N₄O₄S
• MW: 420.441143035889
• CID: 5499508
• Update Time: 2025-07-15

N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,2-dihydro-N-(6-methyl-2-benzothiazolyl)-1-[(3-nitrophenyl)methyl]-2-oxo-
• N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H16N4O4S/c1-13-7-8-17-18(10-13)30-21(22-17)23-19(26)16-6-3-9-24(20(16)27)12-14-4-2-5-15(11-14)25(28)29/h2-11H,12H2,1H3,(H,22,23,26)
• InChI Key： VJFOMEFXNOQUAN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=NC2=CC=C(C)C=C2S1)=O

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-56-1)

N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 941910-56-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a dihydropyridine scaffold, which is well-known for its role in cardiovascular drugs, particularly in the treatment of hypertension and angina pectoris. The dihydropyridine moiety is characterized by its ability to selectively bind to L-type calcium channels, thereby modulating calcium influx into cells. This property has been extensively studied and exploited in the development of medications that target cardiovascular disorders.

In addition to the dihydropyridine core, N-(6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide incorporates a benzothiazole ring and a nitrophenyl group. The benzothiazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The nitrophenyl group, on the other hand, can contribute to the compound's pharmacokinetic profile by influencing its solubility and metabolic stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 6-methyl-1,3-benzothiazol-2-yl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the 1-(3-nitrophenyl)methyl moiety requires a strategic approach to maximize the efficiency of the synthetic route.

6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exemplify this principle by combining multiple pharmacophores into a single molecule. This approach can lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects. 6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is in the field of oncology. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. Further research is needed to validate these findings and explore possible mechanisms of action. 6-methyl-1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-56-1) is a structurally complex molecule with significant potential in various therapeutic areas. Its unique combination of pharmacophores makes it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new applications for this compound, it may play a crucial role in addressing some of today's most challenging medical conditions.